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Compound of Interest

Compound Name:
4-Hydroxytryptamine creatinine

sulfate

Cat. No.: B561849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation, storage, and use of

4-Hydroxytryptamine (Serotonin) Creatinine Sulfate stock solutions for various research

applications. Adherence to these protocols is crucial for ensuring the stability, and

reproducibility of experimental results.

Physicochemical Properties and Solubility
4-Hydroxytryptamine creatinine sulfate is a complex of serotonin and creatinine sulfate,

often supplied as a monohydrate.[1] It is a stable salt form of serotonin, suitable for the

preparation of stock solutions for in vitro and in vivo studies. Understanding its physical and

chemical properties is essential for proper handling and solution preparation.

Table 1: Properties of 4-Hydroxytryptamine Creatinine Sulfate
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Property Value References

Alternate Names

5-Hydroxytryptamine creatinine

sulfate complex, Serotonin

creatinine sulfate

[1]

Molecular Formula C₁₄H₁₉N₅O₂ · H₂SO₄ · H₂O [1]

Molecular Weight 405.43 g/mol [1][2]

Appearance
White to off-white or slightly

beige crystalline powder

Storage (Solid)
-20°C or 2-8°C, protect from

light and moisture.

Solubility in DMSO

~20 mg/mL (49.33 mM) with

ultrasonication. It is advised to

use fresh DMSO as absorbed

moisture can decrease

solubility.

[2]

Solubility in 0.1 M HCl
Soluble; however, solutions

should be prepared fresh.

Solubility in Water
Insoluble or slightly soluble

with heating.
[2]

Solubility in Ethanol

Insoluble in absolute ethanol;

very slightly soluble in 95%

ethanol.

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution of 4-Hydroxytryptamine
creatinine sulfate in Dimethyl Sulfoxide (DMSO). DMSO is the recommended solvent for

achieving a higher concentration and ensuring stability during frozen storage.

Materials:

4-Hydroxytryptamine creatinine sulfate powder
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Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer and sonicator

Sterile 0.22 µm syringe filter (optional, for sterilization)

Protocol:

Weighing: Accurately weigh 4.05 mg of 4-Hydroxytryptamine creatinine sulfate powder

and transfer it to a sterile tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube.

Mixing: Vortex the tube for 1-2 minutes to facilitate dissolution. If particulates remain,

sonicate the solution in a water bath for 5-10 minutes.

Sterilization (Optional): For sterile applications, filter the stock solution through a 0.22 µm

syringe filter into a new sterile tube. This is particularly important for cell culture experiments.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots to minimize

freeze-thaw cycles. Store the aliquots at -20°C or -80°C. Stock solutions in DMSO are stable

for at least one month at -20°C and up to one year at -80°C.[2]

Working solutions should be prepared fresh for each experiment by diluting the stock solution

in the appropriate aqueous buffer or cell culture medium.

Protocol:

Thawing: Thaw a single-use aliquot of the stock solution at room temperature.

Dilution: Dilute the stock solution to the desired final concentration in your experimental

buffer or medium (e.g., PBS, cell culture medium). For example, to prepare a 10 µM working

solution from a 10 mM stock, add 1 µL of the stock solution to 1 mL of the medium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b561849?utm_src=pdf-body
https://www.selleckchem.com/products/serotonin-creatinine-sulfate-monohydrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mixing: Gently mix the working solution by inverting the tube or by gentle pipetting.

Immediate Use: It is highly recommended to use the aqueous working solution immediately.

Serotonin can be unstable in aqueous solutions, and its degradation can be influenced by

factors such as pH, temperature, and light exposure.[3] Do not store aqueous solutions for

more than one day.[3]

Experimental Workflow Diagram
The following diagram illustrates the workflow for the preparation of 4-Hydroxytryptamine
creatinine sulfate stock and working solutions.
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Stock Solution Preparation

Storage

Working Solution Preparation

Weigh 4.05 mg of 4-Hydroxytryptamine
creatinine sulfate

Add 1 mL of anhydrous DMSO

Vortex and/or sonicate to dissolve

Sterile filter (0.22 µm)

Aliquot into single-use tubes

Store at -20°C or -80°C

Thaw a single-use aliquot

Dilute in experimental buffer/medium

Use immediately in experiment
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Caption: Workflow for preparing 4-Hydroxytryptamine creatinine sulfate solutions.
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Serotonin Signaling Pathway Overview
Serotonin exerts its diverse physiological effects by binding to a family of serotonin receptors

(5-HT receptors). Most of these are G-protein coupled receptors (GPCRs), with the exception

of the 5-HT3 receptor, which is a ligand-gated ion channel.[4][5] The activation of these

receptors triggers various intracellular signaling cascades.[4][6] The diagram below illustrates a

simplified signaling pathway initiated by the binding of serotonin to a Gq-coupled receptor (e.g.,

5-HT2A).
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Caption: Simplified 5-HT2A receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

